Cas no 1539104-44-3 (4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol)

• Product Name: 4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol
• CAS No: 1539104-44-3
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6238044
• PubChem ID: 83696728
• Update Time: 2024-01-12

4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methylpropan-2-yl)-3-fluorophenol
• EN300-1835053
• 1539104-44-3

• Inchi： 1S/C10H14FNO/c1-10(2,6-12)8-4-3-7(13)5-9(8)11/h3-5,13H,6,12H2,1-2H3
• InChI Key： FVMLORPCXBXCBL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(C)CN)O

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes